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Compound Name: Dmab-anabaseine dihydrochloride

Cat. No.: B2706999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dmab-anabaseine dihydrochloride is a synthetic ligand targeting neuronal nicotinic

acetylcholine receptors (nAChRs). It exhibits a dual pharmacological profile, acting as a

selective partial agonist at the α7 nAChR subtype and as an antagonist at the α4β2 nAChR

subtype.[1] This distinct mode of action makes Dmab-anabaseine dihydrochloride a

compound of interest for therapeutic development, particularly in the context of cognitive

enhancement and neurological disorders. This document provides detailed application notes

and electrophysiology protocols for the characterization of Dmab-anabaseine
dihydrochloride's effects on its target receptors.

Data Presentation
The following tables summarize the quantitative electrophysiological and binding data for

Dmab-anabaseine dihydrochloride and its close structural analog, 3-(2,4-

dimethoxybenzylidene)anabaseine (DMXB-A or GTS-21), which is often used as a reference

compound.
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Compoun
d

Receptor
Subtype

Assay
Type

Paramete
r

Value
Cell
Line/Syst
em

Referenc
e

DMXB-A

(GTS-21)

human α7

nAChR

Two-

Electrode

Voltage

Clamp

EC50
1.98 ± 0.15

µM

Xenopus

oocytes
[2]

DMXB-A

(GTS-21)

human

α4β2

nAChR

Radioligan

d Binding
Ki 20 nM - [3]

DMXB-A

(GTS-21)

human

muscle

nAChR

Membrane

Potential

Assay

(FlexStatio

n)

IC50
6.6 ± 1.2

µM

TE671

cells
[2]

4-OH-

DMXB-A

(metabolite

)

human

muscle

nAChR

Membrane

Potential

Assay

(FlexStatio

n)

EC50
1.98 ± 0.15

µmol·L⁻¹

TE671

cells
[2]

4-OH-

DMXB-A

(metabolite

)

human

muscle

nAChR

Membrane

Potential

Assay

(FlexStatio

n)

IC50
10.0 ± 2.8

µmol·L⁻¹

TE671

cells
[2]

Note: Specific electrophysiological data for Dmab-anabaseine dihydrochloride is limited in

publicly available literature. The data for the closely related and well-studied α7 nAChR partial

agonist, GTS-21, is provided as a reference. Researchers are encouraged to determine the

specific EC50 and IC50 values for Dmab-anabaseine dihydrochloride in their experimental

systems.
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The following diagrams illustrate the proposed signaling pathway for α7 nAChR activation and

the mechanism of α4β2 nAChR antagonism.
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Caption: Signaling pathway of α7 nAChR activation by Dmab-anabaseine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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